Cas no 67903-53-1 (5-Nitro-1H-pyrrole-2-carbonitrile)
67903-53-1 structure
Product Name:5-Nitro-1H-pyrrole-2-carbonitrile
CAS No:67903-53-1
MF:C5H3N3O2
MW:137.096220254898
MDL:MFCD12400724
CID:1040404
PubChem ID:21459556
Update Time:2025-04-20
5-Nitro-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-1H-pyrrole-2-carbonitrile
- SCHEMBL8871299
- Z1201626443
- MFCD12400724
- 5-nitropyrrole-2-carbonitrile
- AKOS006345561
- CS-0454855
- EN300-93811
- 67903-53-1
- SB62419
- 5-nitropyrrole-2carbonitrile
- ZVVCRSWBCOBPKF-UHFFFAOYSA-N
- DTXSID10614258
- DB-368760
-
- MDL： MFCD12400724
- Inchi： 1S/C5H3N3O2/c6-3-4-1-2-5(7-4)8(9)10/h1-2,7H
- InChI Key： ZVVCRSWBCOBPKF-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=C(C#N)N1)=O
Computed Properties
- Exact Mass: 137.022526347g/mol
- Monoisotopic Mass: 137.022526347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85.4Ų
5-Nitro-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111075-5g |
5-nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 5g |
$662 | 2021-08-06 | |
| Alichem | A109007274-1g |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 1g |
$441.00 | 2023-09-01 | |
| Alichem | A109007274-5g |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 5g |
$1323.00 | 2023-09-01 | |
| TRC | N497880-25mg |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497880-50mg |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N497880-250mg |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 250mg |
$ 275.00 | 2022-06-03 | ||
| abcr | AB444460-1 g |
5-Nitro-1H-pyrrole-2-carbonitrile; min. 95% |
67903-53-1 | 1g |
€431.00 | 2023-04-22 | ||
| Chemenu | CM111075-1g |
5-nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Fluorochem | 228311-250mg |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 250mg |
￡162.00 | 2022-02-28 | |
| Fluorochem | 228311-1g |
5-Nitro-1H-pyrrole-2-carbonitrile |
67903-53-1 | 95% | 1g |
￡323.00 | 2022-02-28 |
5-Nitro-1H-pyrrole-2-carbonitrile Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
67903-53-1 (5-Nitro-1H-pyrrole-2-carbonitrile) Related Products
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- 1804507-36-5(4-Chloro-6-nitropicolinonitrile)
- 1805929-14-9(4-Amino-6-nitropicolinonitrile)
- 1805121-70-3(3-Amino-6-nitropicolinonitrile)
- 26477-33-8(1H-Pyrrole, 2-methyl-5-nitro-)
- 1805569-11-2(4-Bromo-6-nitropicolinonitrile)
- 186031-50-5(1H-Pyrrol-2-amine, 5-[2-(5-nitro-1H-pyrrol-2-yl)ethenyl]-)
- 18368-61-1(2-methyl-6-nitro-pyridine)
- 6327-67-9(5-nitro-1H-pyrrole-2-carbaldehyde)
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